Cas no 915707-61-8 (3-(6-Methylpyrazin-2-yl)oxyaniline)

• Product Name: 3-(6-Methylpyrazin-2-yl)oxyaniline
• CAS No: 915707-61-8
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 802995
• PubChem ID: 24229682
• Update Time: 2025-10-23

3-(6-Methylpyrazin-2-yl)oxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[(6-methyl-2-pyrazinyl)oxy]-
• 3-(6-methylpyrazin-2-yl)oxyaniline
• 3-[(6-methylpyrazin-2-yl)oxy]aniline
• 3-((6-Methylpyrazin-2-yl)oxy)aniline
• AKOS026675465
• 915707-61-8
• DTXSID80640387
• DIETHYL(ALPHA-AMINOBENZYL)PHOSPHONATEHYDROCHLORIDE
• CS-0321857
• PS-3562
• Benzenamine,3-[(6-methyl-2-pyrazinyl)oxy]-
• FT-0740344
• BDBM50607974
• DB-079078
• CHEMBL5275733
• 3-(6-Methylpyrazin-2-yl)oxyaniline

• Inchi： 1S/C11H11N3O/c1-8-6-13-7-11(14-8)15-10-4-2-3-9(12)5-10/h2-7H,12H2,1H3
• InChI Key： ZFDWDKWQAXTCSU-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 201.09000
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.219
• Melting Point: 59.5 °C
• Boiling Point: 353°C at 760 mmHg
• Flash Point: 167.3°C
• Refractive Index: 1.619
• PSA: 61.03000
• LogP: 2.74070

3-(6-Methylpyrazin-2-yl)oxyaniline Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(6-Methylpyrazin-2-yl)oxyaniline

3-(6-Methylpyrazin-2-yl)oxyaniline: A Comprehensive Overview

The compound 3-(6-Methylpyrazin-2-yl)oxyaniline, identified by the CAS registry number CAS No. 915707-61-8, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic heterocyclic compounds, specifically featuring a pyrazine ring substituted with a methyl group and an aniline moiety. The structure of this compound is characterized by its unique arrangement of atoms, which contributes to its distinct chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 3-(6-Methylpyrazin-2-yl)oxyaniline. One of the most promising approaches involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the substitution patterns on the pyrazine ring. This method not only enhances the efficiency of the synthesis process but also opens up possibilities for further functionalization of the molecule, making it a versatile building block in organic synthesis.

The physical and chemical properties of 3-(6-Methylpyrazin-2-yl)oxyaniline have been extensively studied, revealing its stability under various conditions and its reactivity towards different chemical transformations. For instance, studies have shown that this compound exhibits moderate solubility in common organic solvents, making it suitable for use in solution-based reactions. Additionally, its thermal stability has been tested up to 200°C, indicating its potential for high-temperature applications in industrial settings.

In terms of applications, 3-(6-Methylpyrazin-2-yl)oxyaniline has found utility in several fields, including materials science and pharmaceutical research. In materials science, this compound has been employed as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions makes it an ideal candidate for constructing MOFs with tailored properties for gas storage and catalysis.

In the pharmaceutical industry, 3-(6-Methylpyrazin-2-yl)oxyaniline has been investigated for its potential as a lead compound in drug discovery. Recent studies have demonstrated that this molecule exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This finding has sparked interest in further exploring its pharmacological properties and optimizing its bioavailability for therapeutic applications.

The environmental impact of 3-(6-Methylpyrazin-2-yl)oxyaniline has also been a topic of recent research. Studies have shown that this compound is biodegradable under aerobic conditions, with a degradation rate comparable to that of other aromatic compounds. However, further investigations are required to assess its long-term effects on aquatic ecosystems and to develop strategies for minimizing its environmental footprint during industrial production.

In conclusion, 3-(6-Methylpyrazin-2-yl)oxyaniline, with its unique chemical structure and diverse applications, represents a valuable compound in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this molecule is poised to play an increasingly important role in both academic and industrial settings.